![molecular formula C19H20FNO2 B2880342 (E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one CAS No. 1798396-83-4](/img/structure/B2880342.png)
(E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one
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Overview
Description
(E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one, also known as FFAFP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of (E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one is not fully understood, but it is believed to act by modulating various signaling pathways in the body. In cancer treatment, this compound has been shown to induce apoptosis by activating the caspase pathway and inhibiting the Akt/mTOR pathway. Inflammation is another area where this compound has been studied, with research indicating that it can reduce inflammation by inhibiting the NF-κB signaling pathway. This compound has also been shown to inhibit the aggregation of amyloid-beta peptides by binding to the peptides and preventing their aggregation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the application. In cancer treatment, this compound has been shown to induce apoptosis and inhibit cell proliferation, leading to the death of cancer cells. Inflammation is another area where this compound has been studied, with research indicating that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the aggregation of amyloid-beta peptides, which is believed to be a key factor in the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of (E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one is its potential therapeutic applications in various fields of medicine, including cancer treatment, inflammation, and neurological disorders. This compound has also been shown to have low toxicity levels, making it a promising candidate for further research. However, one of the limitations of this compound is its complex synthesis method, which can make it difficult to produce in large quantities. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Future Directions
There are several future directions for research on (E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one. In cancer treatment, further research is needed to determine the optimal dosage and administration method of this compound. Inflammation is another area where more research is needed, with studies focusing on the potential use of this compound in treating chronic inflammatory diseases. This compound's potential use in treating neurological disorders, such as Alzheimer's disease, also requires further investigation, with studies focusing on its ability to cross the blood-brain barrier and its potential side effects. Overall, this compound has shown promising results in various fields of medicine, and further research is needed to fully understand its therapeutic potential.
In conclusion, this compound, or this compound, is a chemical compound that has shown promising results in various fields of medicine, including cancer treatment, inflammation, and neurological disorders. Its potential therapeutic applications, low toxicity levels, and complex synthesis method make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action and potential side effects, as well as its optimal dosage and administration method.
Synthesis Methods
(E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one can be synthesized through a multi-step process that involves the reaction of 4-fluorophenylacetic acid with 1,6-diaminohexane, followed by cyclization of the resulting intermediate with furfural. The final product is obtained through a condensation reaction between the intermediate and ethyl acetoacetate.
Scientific Research Applications
(E)-1-(3-(4-fluorophenyl)azepan-1-yl)-3-(furan-2-yl)prop-2-en-1-one has been studied for its potential therapeutic applications in various fields of medicine, including cancer treatment, inflammation, and neurological disorders. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Inflammation is another area of research where this compound has shown promising results, with studies indicating that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been studied for its potential use in treating neurological disorders, such as Alzheimer's disease, due to its ability to inhibit the aggregation of amyloid-beta peptides.
properties
IUPAC Name |
(E)-1-[3-(4-fluorophenyl)azepan-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO2/c20-17-8-6-15(7-9-17)16-4-1-2-12-21(14-16)19(22)11-10-18-5-3-13-23-18/h3,5-11,13,16H,1-2,4,12,14H2/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBGXWUHZPYNBFN-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC(C1)C2=CC=C(C=C2)F)C(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC(C1)C2=CC=C(C=C2)F)C(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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